Cas no 40653-13-2 ((2S,3S,4S,5R,6R)-2-Methoxy-3,4,5-tris(phenylmethoxy)-6-(trityloxymethyl)oxane)

(2S,3S,4S,5R,6R)-2-Methoxy-3,4,5-tris(phenylmethoxy)-6-(trityloxymethyl)oxane structure
40653-13-2 structure
Product Name:(2S,3S,4S,5R,6R)-2-Methoxy-3,4,5-tris(phenylmethoxy)-6-(trityloxymethyl)oxane
CAS No:40653-13-2
MF:C47H46O6
MW:706.864553928375
CID:926039
Update Time:2023-08-02

(2S,3S,4S,5R,6R)-2-Methoxy-3,4,5-tris(phenylmethoxy)-6-(trityloxymethyl)oxane Chemical and Physical Properties

Names and Identifiers

    • Methyl-6-O-trityl-2,3,4-tri-O-benzyl-α-D-mannopyranoside
    • methyl 2,3,4-tri-O-benzyl-6-O-(triphenylmethyl)-α-D-glucopyranoside
    • METHYL 2,3,4-TRI-O-BENZYL-6-O-TRITYL-A-D-MANNOPYRANOSIDE
    • (2S,3S,4S,5R,6R)-2-Methoxy-3,4,5-tris(phenylmethoxy)-6-(trityloxymethyl)oxane
    • Inchi: 1S/C47H46O6/c1-48-46-45(51-34-38-24-12-4-13-25-38)44(50-33-37-22-10-3-11-23-37)43(49-32-36-20-8-2-9-21-36)42(53-46)35-52-47(39-26-14-5-15-27-39,40-28-16-6-17-29-40)41-30-18-7-19-31-41/h2-31,42-46H,32-35H2,1H3/t42-,43-,44+,45+,46+/m1/s1
    • InChI Key: AYWIUINDNNLVIG-ZJMIEDCWSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 706.329
  • Monoisotopic Mass: 706.329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 16
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 189-191 ºC
  • Solubility: Insuluble (7.8E-6 g/L) (25 ºC),
  • PSA: 55.38000
  • LogP: 9.12260
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